Cas no 2229630-77-5 (2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid)

• Product Name: 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid
• CAS No: 2229630-77-5
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5974716
• PubChem ID: 165844881
• Update Time: 2025-06-14

2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid
• EN300-1786082
• 2-{1-[(ethylsulfanyl)methyl]cyclobutyl}acetic acid
• 2229630-77-5

• Inchi： 1S/C9H16O2S/c1-2-12-7-9(4-3-5-9)6-8(10)11/h2-7H2,1H3,(H,10,11)
• InChI Key： BYZWIWKXIUQPBB-UHFFFAOYSA-N
• SMILES： S(CC)CC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid

Recent Advances in the Study of 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid (CAS: 2229630-77-5)

In recent years, the compound 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid (CAS: 2229630-77-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and ethylsulfanyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid. Recent publications have detailed novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are expected to facilitate further exploration of the compound's biological activities.

Pharmacological studies have revealed that 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic pain.

Furthermore, recent investigations have explored the compound's interactions with various biological targets. Molecular docking studies and structure-activity relationship (SAR) analyses have provided insights into the binding affinity and selectivity of 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid towards specific receptors and enzymes. These studies are instrumental in guiding the design of derivatives with enhanced efficacy and reduced off-target effects, paving the way for the development of next-generation therapeutics.

In addition to its anti-inflammatory effects, preliminary data indicate that 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid may have applications in oncology. Early-stage research has shown that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. While these results are promising, further studies are needed to fully understand the underlying mechanisms and to evaluate the compound's safety and efficacy in more complex biological systems.

The pharmacokinetic profile of 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid has also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Improved formulations, such as nanoparticle-based delivery systems, are being explored to enhance bioavailability and target specificity, addressing some of the challenges associated with its physicochemical properties.

In conclusion, the latest research on 2-{1-(ethylsulfanyl)methylcyclobutyl}acetic acid (CAS: 2229630-77-5) highlights its multifaceted potential in drug discovery and development. From innovative synthetic methods to promising pharmacological activities, this compound represents a valuable candidate for further investigation. Continued efforts in optimizing its properties and elucidating its mechanisms of action will be essential for translating these findings into clinical applications. The scientific community remains optimistic about the future prospects of this molecule in addressing unmet medical needs.